(S)-Oleuropeic acid

• CAS No.: 5027-76-9
• Product Name: (S)-Oleuropeic acid
• Molecular Formula: C10H16O3
• Molecular Weight: 184.23 g/mol
• IUPAC Name: 4-(2-hydroxypropan-2-yl)cyclohexene-1-carboxylic acid
• Standard InChI: InChI=1S/C10H16O3/c1-10(2,13)8-5-3-7(4-6-8)9(11)12/h3,8,13H,4-6H2,1-2H3,(H,11,12)
• Standard InChIKey: BFYWJELXORKNFO-MRVPVSSYSA-N
• Isomeric SMILES: CC(C)([C@H]1CCC(=CC1)C(=O)O)O
• SMILES: CC(C)(C1CCC(=CC1)C(=O)O)O
• Canonical SMILES: CC(C)(C1CCC(=CC1)C(=O)O)O
• Appearance: Powder
• Melting Point: 162-165°C
• Physical Description: Solid
• Description: (S)-Oleuropeic acid, also known as rac-oleuropeate, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes (S)-Oleuropeic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, (S)-oleuropeic acid is primarily located in the cytoplasm. Outside of the human body, (S)-oleuropeic acid can be found in olive. This makes (S)-oleuropeic acid a potential biomarker for the consumption of this food product.
• Synonyms: oleuropeic acid
• PubChem Compound: 12313716
• Last Modified: Nov 11 2021